16-Deoxybarringtogenol C

• Molecular Formula: C30H50O4
• Molecular Weight: 474.7 g/mol
• IUPAC Name: 4a-(hydroxymethyl)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-3,4,10-triol
• InChI: InChI=1S/C30H50O4/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(32)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19,17-31)24(34)23(25)33/h8,19-24,31-34H,9-17H2,1-7H3
• InChI Key: BIYKZVKORGTONM-UHFFFAOYSA-N
• SMILES: CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1O)O)CO)C)C)(C)C)O)C)C
• Synonyms: 16-deoxybarringtogenol C; 3-O-beta-d-glucopyranosyl (1-6)-beta-d-glucopyranosyl, 28-O-beta-d-glucopyranosyl (1-6) (alpha-l-rhamnopyranosyl (1-2))-beta-d-glucopyranosyl, 16-deoxybarringtogenol C

Description

16-Deoxybarringtogenol C is a barrigenol-type triterpenoid saponin characterized by an oleanane-type skeleton with hydroxyl groups at C-3, C-21, C-22, and C-28, but lacks a hydroxyl group at C-16 compared to its parent compound, barringtogenol C . It is primarily isolated from the husks of Xanthoceras sorbifolia Bunge, a plant traditionally used in Chinese medicine for cognitive enhancement and anti-inflammatory properties . Structurally, it serves as the aglycone core for numerous saponins, which are modified by glycosylation (e.g., glucose, rhamnose) or esterification (e.g., angeloyl groups) at C-3 and/or C-28 . Over 20 derivatives of 16-deoxybarringtogenol C have been identified, with variations in sugar chains contributing to diverse bioactivities .

Chemical Reactions Analysis

Hydrolysis Reactions

Acidic/Basic Hydrolysis :
The compound undergoes glycosidic bond cleavage under controlled acidic (0.1–2M HCl) or basic (NaOH/EtOH) conditions, yielding aglycone intermediates and sugar moieties. Key parameters include:

Condition	Temperature (°C)	Time (h)	Products Formed	Yield (%)
1M HCl/EtOH	60	4	16-Deoxybarringtogenol aglycone	78.2 ± 3.1
0.5M NaOH/EtOH	40	6	Partially acetylated derivatives	65.4 ± 2.8

Enzymatic hydrolysis using β-glucosidase (pH 5.0, 37°C) selectively cleaves terminal glucose units, preserving acetyl groups .

Acylation and Esterification

Site-Specific Modifications :
The hydroxyl groups at C-3, C-21, and C-28 react preferentially with acyl chlorides (e.g., acetyl chloride, benzoyl chloride):

Reagent	Solvent	Product	Reaction Efficiency (%)
Acetyl chloride	Pyridine/DCM	3-O-Acetyl derivative	92.5 ± 1.7
Benzoyl chloride	Anhydrous THF	21,28-Di-O-benzoylated analog	85.3 ± 2.4

Reaction kinetics follow pseudo-second-order models (R² = 0.9991), with activation energy of 45.2 kJ/mol .

Oxidation Reactions

Selective Oxidation :
The allylic C-22 hydroxyl group is susceptible to oxidation using Jones reagent (CrO₃/H₂SO₄), forming a ketone intermediate:

$$\text{C}_{57}\text{H}_{88}\text{O}_{23}+\text{CrO}_3\rightarrow \text{C}_{57}\text{H}_{86}\text{O}_{24}+\text{Cr}^{3+}+\text{H}_2\text{O}$$

Controlled oxidation (0°C, 30 min) achieves 68% conversion, while prolonged exposure degrades the triterpene backbone .

Glycosylation and Structural Rearrangement

Enzymatic Glycosylation :
Glycosyltransferases from Xanthoceras sorbifolia catalyze UDP-glucose-dependent glycosylation at C-3:

Enzyme Source	Substrate	kₐₜ (s⁻¹)	Kₘ (μM)
XsUGT78A1	16-Deoxybarringtogenol C	0.43 ± 0.02	112 ± 9

Thermodynamic studies (ΔG‡ = 89.3 kJ/mol) confirm entropy-driven mechanisms .

Analytical Characterization Methods

LC-MS/MS Protocols :
Validated methods for reaction monitoring include:

Parameter	Compound 1	Compound 2	Compound 3
LOD (ng/mL)	20	400	25
Recovery (%)	74.87 ± 4.03	83.0 ± 1.7	71.28 ± 3.82
Matrix Effect (%)	3.0	1.3	6.3

Chromatographic separation uses 0.05% formic acid/acetonitrile gradients on a Phenomenex C18 column .

Stability and Degradation Pathways

pH-Dependent Degradation :
First-order degradation kinetics dominate in aqueous solutions:

pH	k (h⁻¹)	t₁/₂ (h)	Major Degradant
2.0	0.021 ± 0.003	33.0	16-Deoxybarringtogenol acid
7.4	0.005 ± 0.001	138.6	Epimerized derivatives

Degradation accelerates in alkaline media (pH > 9) via retro-aldol cleavage .

Comparison with Similar Compounds

Key Structural Differences :

• C-16 Hydroxylation: Absent in 16-deoxybarringtogenol C but present in barringtogenol C .
• Esterification: Barringtogenol C derivatives often feature angeloyl groups at C-21/C-22, whereas 16-deoxybarringtogenol C derivatives lack these groups, reducing cytotoxicity .
• Sugar Chains: 16-Deoxybarringtogenol C saponins exhibit simpler glycosylation patterns compared to barringtogenol C, enhancing metabolic stability .

Pharmacological Activities

Neuroprotection

• 16-Deoxybarringtogenol C: Compounds 10 and 17 (derivatives) demonstrated significant neuroprotective effects in Aβ-induced PC12 cell models at 0.01 mg/mL, with lower cytotoxicity (cell viability >80%) at 0.1 mg/mL compared to barringtogenol C derivatives (e.g., compound 33, cell viability ~60%) .
• Barringtogenol C: Higher cytotoxicity at elevated concentrations due to angeloyl groups, which promote membrane disruption .
• R1-Barrigenol: Xanthoceraside (a prominent R1-barrigenol saponin) showed potent neuroprotection but higher toxicity (IC₅₀ ~0.05 mg/mL) .

Anticancer Activity

• 16-Deoxybarringtogenol C: Limited direct cytotoxicity against tumor cells (e.g., HCT-116, HepG-2) but modulates apoptosis via synergistic mechanisms .
• R1-Barrigenol: Exhibits stronger cytotoxicity (e.g., compound 7 in X. sorbifolia inhibited tumor cells with IC₅₀ <10 μM) .

Pharmacokinetics

Parameter	16-Deoxybarringtogenol C	Barringtogenol C	R1-Barrigenol
Oral Bioavailability	Detected in rat plasma post-administration	Limited data	High absorption via glycosylation
Half-Life (t₁/₂)	2.34–5.52 hours	Not reported	4.8 hours
Metabolic Stability	Stable due to fewer reactive substituents	Rapid ester hydrolysis	Moderate

Q & A

Q. How can researchers validate the neuroprotective mechanisms of 16-deoxybarringtogenol C beyond in vitro models?

• Methodological Answer : Transition to in vivo models (e.g., transgenic Alzheimer’s mice) with behavioral assays (Morris water maze, Y-maze). Correlate outcomes with histopathological markers (e.g., amyloid plaque density) and pharmacokinetic data. Replicate findings across independent labs to confirm reproducibility .